Cas no 121324-57-0 (16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI))

16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI) structure
121324-57-0 structure
Product Name:16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI)
CAS No:121324-57-0
MF:C29H40O4
MW:452.625509262085
CID:216865
Update Time:2024-01-26

16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI)
    • (+)-Pulveric acid
    • 7,10-Methano-7aH-cyclopenta[b]chrysene,16,20-cyclo-30-norolean-12-en-28-oic acid deriv.
    • Pulvericacid
    • 16,20-Cyclo-30-norolean-12-en-28-oic acid, 3,11-dioxo- (9CI)
    • Inchi: 1S/C29H40O4/c1-24(2)19-7-10-27(5)22(26(19,4)9-8-21(24)31)18(30)13-16-17-14-25(3)11-12-29(17,23(32)33)20(25)15-28(16,27)6/h13,17,19-20,22H,7-12,14-15H2,1-6H3,(H,32,33)/t17-,19-,20?,22+,25-,26-,27+,28+,29+/m0/s1
    • InChI Key: OZBFJZOGHNTPKO-UDEVTEHJSA-N
    • SMILES: C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1=O)[C@]1([C@@]4(CC[C@](C4C3)(C1)C)C(O)=O)[H])C)(C)CC2)[H])(C)C

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 581.6±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 4.55±0.70(Predicted)
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